8-(4-benzylpiperazin-1-yl)-7-isopentyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(4-benzylpiperazin-1-yl)-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione
• InChI: InChI=1S/C23H32N6O2/c1-17(2)10-11-29-19-20(25(3)23(31)26(4)21(19)30)24-22(29)28-14-12-27(13-15-28)16-18-8-6-5-7-9-18/h5-9,17H,10-16H2,1-4H3
• InChI Key: AKTHIUOSPUZPQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(N=C1N3CCN(CC3)CC4=CC=CC=C4)N(C(=O)N(C2=O)C)C
• Molecular Formula: C23H32N6O2
• Molecular Weight: 424.5 g/mol

Description

8-(4-benzylpiperazin-1-yl)-7-isopentyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as BPID or GSK-3β inhibitor VIII and is a potent inhibitor of glycogen synthase kinase-3β (GSK-3β).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle and has been identified as an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, preventing the division and growth of cancer cells .

Biochemical Pathways

The compound’s action on CDK2 affects the cell cycle progression pathway . By inhibiting CDK2, the compound prevents the transition from the G1 phase to the S phase of the cell cycle, thereby halting cell division .

Result of Action

The compound’s action results in significant inhibition of cell growth . Specifically, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . It also induces apoptosis within HCT cells .

Advantages and Limitations for Lab Experiments

BPID has several advantages for lab experiments, including its high potency and selectivity for GSK-3β, its ability to cross the blood-brain barrier, and its low toxicity. However, BPID also has some limitations, including its limited solubility in water and its potential to interact with other proteins and enzymes.

Future Directions

There are several future directions for the study of BPID, including the development of more potent and selective GSK-3β inhibitors, the exploration of its potential applications in other disease states, and the investigation of its mechanisms of action at the molecular level. Additionally, the development of new delivery methods for BPID, such as nanoparticles or liposomes, could improve its efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of BPID involves several steps, including the reaction of 4-benzylpiperazine with 7-isopentyl-1,3-dimethylxanthine to form the intermediate compound, which is then further reacted with succinic anhydride to form the final product. The yield of BPID is generally high, and the purity can be improved by recrystallization.

Scientific Research Applications

BPID has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and diabetes research. In neuroscience, BPID has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. In cancer research, BPID has been shown to inhibit the growth of tumor cells and sensitize them to chemotherapy drugs. In diabetes research, BPID has been shown to improve insulin sensitivity and glucose tolerance in animal models of type 2 diabetes.